1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)piperidine-3-carboxamide

• IUPAC Name: N-(2-methylsulfanylphenyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C20H22N6OS/c1-28-17-8-3-2-7-16(17)24-20(27)15-6-4-10-25(13-15)18-12-19(22-14-21-18)26-11-5-9-23-26/h2-3,5,7-9,11-12,14-15H,4,6,10,13H2,1H3,(H,24,27)
• InChI Key: CESVSERLBCTQPX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)C2CCCN(C2)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C20H22N6OS
• Molecular Weight: 394.5 g/mol
• CAS No.: 1334372-67-6

Description

1-(6-(1H-Pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)piperidine-3-carboxamide is a synthetic small molecule of interest in medicinal chemistry and drug discovery research. It is built on a pyrimidine core scaffold, a heterocyclic structure prevalent in many bioactive compounds and pharmaceuticals . The molecule incorporates a 1H-pyrazol-1-yl substituent on the pyrimidine ring, a feature commonly utilized in the design of kinase inhibitors and other therapeutic agents . This compound is part of a class of molecules investigated for their potential to modulate key signaling pathways. Research into structurally similar compounds, which share the 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)piperidine moiety, has suggested potential utility as inhibitors of transforming growth factor-beta (TGF-β) signaling, specifically targeting the activin receptor-like kinase 5 (ALK-5) . The ALK-5 pathway is a prominent target for investigating treatments for fibrotic diseases and certain cancers . The specific substitution with a (2-(methylthio)phenyl) group on the carboxamide function may influence the compound's selectivity, potency, and pharmacokinetic properties. Key Research Applications: • Kinase Profiling: Serves as a key scaffold for screening against panels of kinases, including ALK-5, to elucidate structure-activity relationships (SAR). • Fibrosis Research: Used in in vitro models to study the inhibition of TGF-β-mediated profibrotic signaling in various cell types. • Oncology Research: Investigated for its potential to impair tumor-promoting signaling cascades in cellular assays. • Chemical Biology: Acts as a valuable intermediate or final product for the synthesis and development of more complex or targeted bioactive molecules. This product is intended for Research Use Only (RUO). It is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(methylthio)phenyl)piperidine-3-carboxamide is a compound that has garnered attention for its potential biological activities, particularly in the field of cancer therapeutics and as a kinase inhibitor. This article explores the compound's biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be described as follows:

• Molecular Formula : C₁₈H₃₁N₅OS
• Molecular Weight : 357.55 g/mol
• CAS Number : [insert CAS number if available]

The presence of the pyrazole and pyrimidine moieties suggests potential interactions with various biological targets, particularly kinases involved in cell cycle regulation.

Anticancer Activity

Recent studies have demonstrated that compounds with similar structural motifs exhibit significant anticancer properties. For instance, derivatives containing the pyrazole-pyrimidine framework have shown promising results as CDK2 inhibitors, which are crucial for regulating cell cycle progression.

• Inhibition of CDK2 : The compound has been evaluated for its ability to inhibit cyclin-dependent kinase 2 (CDK2). In vitro assays revealed that it exhibits sub-micromolar inhibitory activity against CDK2, with a reported $K_i$ value in the low nanomolar range .
• Mechanism of Action : Mechanistic studies indicated that the compound induces cell cycle arrest at the S and G2/M phases, leading to apoptosis in cancer cell lines. This is achieved through the downregulation of retinoblastoma protein phosphorylation .
• Antiproliferative Effects : The compound demonstrated significant antiproliferative activity against various cancer cell lines, with GI50 values ranging from $0.127\,\mu M$ to $0.560\,\mu M$ .

Structure-Activity Relationship (SAR)

The SAR analysis has provided insights into how modifications to the compound's structure affect its biological activity:

• Pyrazole Substituents : Variations in the substituents on the pyrazole ring significantly influence potency. For example, N-alkylation and changes at the pyrimidinyl-C2-NH position were found to adversely affect both CDK2 inhibition and antiproliferative activity .
• Pyrimidine Modifications : The introduction of different substituents at the 4-position of the pyrimidine ring can enhance selectivity and potency against specific kinases .

Case Study 1: CDK Inhibition in Ovarian Cancer Cells

A study focusing on ovarian cancer cells demonstrated that treatment with this compound resulted in a marked decrease in cell viability and induced apoptosis through caspase activation pathways. The compound's effectiveness was attributed to its ability to selectively inhibit CDK2, leading to disrupted cell cycle progression .

Case Study 2: Comparative Analysis with Other Pyrazole Derivatives

Comparative studies with other pyrazole-containing derivatives showed that this compound exhibited superior inhibitory effects against CDK2 compared to structurally similar compounds. This highlights its potential as a lead compound for further development in targeted cancer therapies .

Data Summary

Activity Type	Observed Effect	Reference
CDK2 Inhibition	$K_i=0.005\mu M$
Antiproliferative	GI50 range: $0.127-0.560\mu M$
Apoptosis Induction	Increased caspase activity

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Scaffold Modifications

1-[6-(1H-Imidazol-1-yl)pyrimidin-4-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-4-carboxamide (BJ52846)

• Key Differences : Replaces pyrazole with imidazole at the pyrimidine-6-position and substitutes the N-(2-(methylthio)phenyl) group with a 5-methyl-1,3,4-thiadiazol-2-yl moiety.
• Implications: The imidazole group (vs. The thiadiazole substituent may improve metabolic stability compared to the methylthio-phenyl group .
• Molecular Weight : 370.43 g/mol (vs. 363.42 g/mol for the target compound) .

N-(1-Ethyl-3-methyl-1H-pyrazol-4-yl)-3,6-dimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

• Key Differences : Features a pyrazolo[3,4-b]pyridine core instead of pyrimidine-pyrazole and includes ethyl/methyl substitutions on the pyrazole ring.
• Implications :
  • The fused pyrazolo-pyridine system increases aromatic surface area, favoring interactions with hydrophobic binding pockets.
  • Ethyl and methyl groups may enhance lipophilicity, affecting membrane permeability .

Substituent Variations

1-[6-(1H-Pyrazol-1-yl)pyrimidin-4-yl]-N-(pyridin-2-ylmethyl)piperidine-3-carboxamide (BJ52910)

• Key Differences : Substitutes N-(2-(methylthio)phenyl) with a pyridin-2-ylmethyl group.
• Methylthio-to-pyridine substitution reduces sulfur-mediated toxicity risks .

N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Key Differences : Lacks the pyrimidine-piperidine-carboxamide scaffold but shares a pyrazole-pyridine hybrid structure.
• Implications :
  • The cyclopropylamine group may enhance metabolic stability by resisting oxidative degradation .

Pharmacological Analogues

(3S)-N-[(1-Benzothiophen-5-yl)methyl]-1-[6-(4-{2-[(2E)-3-(Pyridin-3-yl)prop-2-enamido]ethyl}phenyl)thieno[2,3-d]pyrimidin-4-yl]piperidine-3-carboxamide

• Key Differences: Incorporates a thieno[2,3-d]pyrimidine core and a benzothiophene substituent.

Research Findings and Trends

• Pyrimidine-Pyrazole Hybrids : The target compound’s scaffold is associated with kinase inhibition (e.g., JAK2, EGFR) due to its ability to occupy ATP-binding pockets .
• Sulfur-Containing Groups : Methylthio-phenyl substituents may enhance binding to cysteine-rich domains but pose oxidation risks, whereas sulfamoyl or thiadiazole groups improve stability .
• Piperidine-Carboxamide Linkers : These groups provide conformational flexibility, critical for accommodating diverse binding site geometries .